Cas no 59338-91-9 (4,5-diamino-2-methoxybenzoic acid)
59338-91-9 structure
Product Name:4,5-diamino-2-methoxybenzoic acid
CAS No:59338-91-9
MF:C8H10N2O3
MW:182.176601886749
MDL:MFCD18974923
CID:373257
PubChem ID:101017
Update Time:2025-04-19
4,5-diamino-2-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4,5-diamino-2-methoxy-
- 4,5-diamino-o-anisic acid
- 4,5-diamino-2-methoxybenzoic acid
- SCHEMBL1965781
- NS00055520
- 2-methoxy-4,5-diaminobenzoic acid
- EN300-218841
- EINECS 261-708-5
- LYFZXIXVTGAHSZ-UHFFFAOYSA-N
- DTXSID90974761
- 59338-91-9
-
- MDL: MFCD18974923
- Inchi: 1S/C8H10N2O3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3H,9-10H2,1H3,(H,11,12)
- InChI Key: LYFZXIXVTGAHSZ-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=CC=1C(=O)O)N)N
Computed Properties
- Exact Mass: 182.0692
- Monoisotopic Mass: 182.069142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.6
- XLogP3: 0.1
Experimental Properties
- Density: 1.395
- Boiling Point: 430.4°C at 760 mmHg
- Flash Point: 214.1°C
- Refractive Index: 1.662
- PSA: 98.57
4,5-diamino-2-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-218841-0.05g |
4,5-diamino-2-methoxybenzoic acid |
59338-91-9 | 0.05g |
$683.0 | 2023-09-16 | ||
| Enamine | EN300-218841-0.1g |
4,5-diamino-2-methoxybenzoic acid |
59338-91-9 | 0.1g |
$715.0 | 2023-09-16 | ||
| Enamine | EN300-218841-0.25g |
4,5-diamino-2-methoxybenzoic acid |
59338-91-9 | 0.25g |
$748.0 | 2023-09-16 | ||
| Enamine | EN300-218841-0.5g |
4,5-diamino-2-methoxybenzoic acid |
59338-91-9 | 0.5g |
$781.0 | 2023-09-16 | ||
| Enamine | EN300-218841-1.0g |
4,5-diamino-2-methoxybenzoic acid |
59338-91-9 | 1g |
$513.0 | 2023-05-25 | ||
| Enamine | EN300-218841-2.5g |
4,5-diamino-2-methoxybenzoic acid |
59338-91-9 | 2.5g |
$1594.0 | 2023-09-16 | ||
| Enamine | EN300-218841-5.0g |
4,5-diamino-2-methoxybenzoic acid |
59338-91-9 | 5g |
$1488.0 | 2023-05-25 | ||
| Enamine | EN300-218841-10.0g |
4,5-diamino-2-methoxybenzoic acid |
59338-91-9 | 10g |
$2209.0 | 2023-05-25 | ||
| Enamine | EN300-218841-1g |
4,5-diamino-2-methoxybenzoic acid |
59338-91-9 | 1g |
$813.0 | 2023-09-16 | ||
| Enamine | EN300-218841-5g |
4,5-diamino-2-methoxybenzoic acid |
59338-91-9 | 5g |
$2360.0 | 2023-09-16 |
4,5-diamino-2-methoxybenzoic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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